Cas no 2348-82-5 (Lawsone methyl ether)

• Product Name: Lawsone methyl ether
• CAS No: 2348-82-5
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• MDL: MFCD00019539
• CID: 262867
• PubChem ID: 16871
• Update Time: 2025-06-09

Lawsone methyl ether Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methoxy-
• 2-Methoxy-1,4-Naphthoquinone
• 2-methoxynaphthalene-1,4-dione
• 2-METHOXYNAPHTHOQUINONE
• 1,4-Naphthalenedione,2-methoxy
• 1,4-NAPHTHOQUINONE,2-METHOXY
• 2-Methoxy-[1,4]naphthoquinone
• 2-Methoxy-1,4-naphthalenedione
• 2-methoxy-1,4-naphthalenequinone
• 2-methoxyl-1,4-naphthoquinone
• 2-Methoxy-p-naphthoquinone
• Methoxy-1,4-naphthochinin
• Lawsone methyl ether
• 2-​Methoxy-​1,​4-​naphthoquinone
• InChI=1/C11H8O3/c1-14-10-6-9(12)7-4-2-3-5-8(7)11(10)13/h2-6H,1H3
• 1,4-NAPHTHOQUINONE, 2-METHOXY-
• MFCD00019539
• 2-methoxy-naphthalene-1,4-dione
• AKOS001588285
• 2-ethoxy-1,4-aphthoquinone
• Q27137861
• A816744
• UNII-39020BUT1D
• CCG-214807
• AS-61144
• s3661
• CHEBI:69522
• EN300-332507
• 2-Methoxy-1,4-naphthoquinone, 98%
• BDBM24775
• SCHEMBL571061
• 39020BUT1D
• CHEMBL106562
• CS-0030693
• CAA34882
• 2-methoxy-1,4-dihydronaphthalene-1,4-dione
• NSC-31530
• MLS002472995
• HMS1607J05
• HY-N7116
• 1,4-Naphthalenedione, 2-methoxy-
• 2-methoxynaphthalene-1, 4-dione
• NCGC00247463-01
• O-METHYLLAWSONE
• 2348-82-5
• SMR000112464
• NSC31530
• FT-0634207
• AI3-17893
• J-015127
• 2-methoxy-1,4-napthoquinone
• NS00094643
• 2-methoxy-1,4-naphthoquinone, 2
• OBGBGHKYJAOXRR-UHFFFAOYSA-
• NSC 31530
• DTXSID1062338
• A12313
• DB-046160

• MDL： MFCD00019539
• Inchi： 1S/C11H8O3/c1-14-10-6-9(12)7-4-2-3-5-8(7)11(10)13/h2-6H,1H3
• InChI Key： OBGBGHKYJAOXRR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 188.04700
• Monoisotopic Mass: 188.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: solid
• Density: 1.2100 (rough estimate)
• Melting Point: 184-187 °C (lit.)
• Boiling Point: 283.17°C (rough estimate)
• Flash Point: 152.7°C
• Refractive Index: 1.6400 (estimate)
• PSA: 43.37000
• LogP: 1.59590
• Solubility: Not determined

Lawsone methyl ether Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：QL8960000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on Lawsone methyl ether

Lawsone Methyl Ether: A Comprehensive Overview

Lawsone methyl ether, also known as 2,3,5,6-tetramethylpyrazine (CAS No. 2348-82-5), is a compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of lawsone, which is a naturally occurring alkaloid found in certain plants. The addition of a methyl group to the lawsone structure results in the formation of lawsone methyl ether, which exhibits unique chemical properties and applications.

Recent studies have highlighted the potential of Lawsone Methyl Ether in the field of pharmacology. Researchers have explored its bioavailability and pharmacokinetics, revealing promising results for its use in drug delivery systems. The compound's ability to enhance the solubility and stability of poorly water-soluble drugs has made it a valuable tool in pharmaceutical research. Moreover, its biocompatibility and non-toxic profile further support its suitability for therapeutic applications.

In the realm of material science, Lawsone Methyl Ether has been investigated for its role as a stabilizer and additive in polymer formulations. Its ability to improve the mechanical properties of polymers while maintaining their flexibility has led to its application in the production of high-performance materials. Recent advancements in nanotechnology have also seen the use of this compound as a stabilizing agent for nanoparticles, enhancing their dispersion and preventing aggregation.

The synthesis of Lawsone Methyl Ether involves a multi-step chemical process that requires precise control over reaction conditions. Traditional methods include the methylation of lawsone using methylating agents such as dimethyl sulfate or methyl chloride in the presence of a base. However, recent research has focused on developing greener and more efficient synthesis pathways, such as enzymatic methylation or microwave-assisted reactions. These methods not only reduce environmental impact but also improve yield and purity.

One of the most exciting developments involving Lawsone Methyl Ether is its application in the food industry as a natural flavor enhancer. Studies have demonstrated its ability to modulate taste perception by interacting with taste receptors, making it a potential alternative to artificial flavoring agents. This natural origin and safety profile align with the growing consumer demand for clean-label products.

Despite its numerous applications, the safety and regulatory status of Lawsone Methyl Ether remain under scrutiny. Regulatory bodies have expressed interest in understanding its long-term effects on human health and the environment. Ongoing research aims to address these concerns by evaluating its toxicity profile, environmental fate, and potential for bioaccumulation.

In conclusion, Lawsone Methyl Ether (CAS No. 2348-82-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in modern science and technology. As research continues to unfold, this compound is expected to pave the way for innovative solutions in pharmacology, material science, food technology, and beyond.